Cas no 1482-78-6 (Androstan-17-one,3-(acetyloxy)-, (3a,5b)-)

Androstan-17-one,3-(acetyloxy)-, (3a,5b)- structure
1482-78-6 structure
Product Name:Androstan-17-one,3-(acetyloxy)-, (3a,5b)-
CAS No:1482-78-6
MF:C21H32O3
MW:332.476986885071
CID:117737
PubChem ID:10449457
Update Time:2025-04-18

Androstan-17-one,3-(acetyloxy)-, (3a,5b)- Chemical and Physical Properties

Names and Identifiers

    • Androstan-17-one,3-(acetyloxy)-, (3a,5b)-
    • 5α-Androstan-3α-ol-17-one, acetate(ester)
    • 3β-acetoxy-(5α)-androstan-17-one
    • 5B-ANDROSTAN-3A-OL-17-ONE 3-ACETATE
    • ETIOCHOLANOLONE ACETATE
    • 17-Oxoandrostan-3-yl acetate
    • 5BETA-ANDROSTAN-3ALPHA-OL-17-ONE 3-ACETATE
    • 5-BETA-ANDROSTAN-3-ALPHA-OL-17-ONE ACETATE
    • 5alpha-Androstan-3alpha-ol-17-one, acetate(ester)
    • [(3R,5R,8R,9S,10S,13S,14S)-10,13-Dimethyl-17-oxo-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate
    • FDCINQSOYQUNKB-YHKBIIBQSA-N
    • DTXSID501313916
    • 17-Oxoandrostan-3-yl acetate #
    • 5.beta.-androstan-3.alpha.-ol-17-one, acetate
    • SCHEMBL7993017
    • 1482-78-6
    • 5beta-Androsterone Acetate
    • Inchi: 1S/C21H32O3/c1-13(22)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23)21(17,3)11-9-18(16)20/h14-18H,4-12H2,1-3H3/t14-,15-,16+,17+,18+,20+,21+/m1/s1
    • InChI Key: FDCINQSOYQUNKB-YHKBIIBQSA-N
    • SMILES: O(C(C)=O)[C@@H]1CC[C@@]2(C)[C@@H](C1)CC[C@H]1[C@@H]3CCC([C@@]3(C)CC[C@H]21)=O

Computed Properties

  • Exact Mass: 332.23526
  • Monoisotopic Mass: 332.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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